Cas no 2580242-09-5 (Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate)

• Product Name: Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate
• CAS No: 2580242-09-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5661981
• PubChem ID: 165889879
• Update Time: 2025-06-12

Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2580242-09-5
• EN300-27725045
• ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate
• Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate

• Inchi： 1S/C8H15NO3/c1-2-12-8(11)7(10)6-3-4-9-5-6/h6-7,9-10H,2-5H2,1H3
• InChI Key： MMXCXJUSSZOOME-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)C1CNCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate

Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate (CAS No. 2580242-09-5): A Comprehensive Overview

Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate (CAS No. 2580242-09-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug development and synthetic chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate.

Chemical Structure and Properties

Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate is a chiral compound with the molecular formula C₉H₁₇NO₃. The presence of a hydroxyl group and a pyrrolidine ring imparts unique chemical and physical properties to this molecule. The hydroxyl group can participate in hydrogen bonding, making the compound highly soluble in polar solvents such as water and ethanol. The pyrrolidine ring, on the other hand, provides structural rigidity and conformational stability, which are crucial for its biological activities.

The compound's chiral nature means it exists in two enantiomeric forms, each with potentially different biological properties. This characteristic is particularly important in pharmaceutical research, where enantiomers can exhibit distinct pharmacological profiles. The ability to synthesize and isolate specific enantiomers of Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate is a critical aspect of its development for therapeutic applications.

Synthesis Methods

The synthesis of Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate has been explored through various routes, each with its advantages and limitations. One common method involves the reaction of pyrrolidine with an appropriate electrophile followed by esterification. For example, the reaction of pyrrolidine with ethyl chloroacetate in the presence of a base such as potassium carbonate can yield the desired product. Another approach involves the use of chiral catalysts or reagents to achieve enantioselective synthesis.

Recent advancements in asymmetric synthesis have led to more efficient and environmentally friendly methods for producing Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate. For instance, researchers have developed catalysts based on chiral phosphoric acids that can achieve high enantioselectivity in the synthesis of this compound. These developments not only improve the yield and purity of the product but also reduce the environmental impact of the synthesis process.

Biological Activities and Applications

Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate has shown promising biological activities that make it a valuable candidate for drug development. One of its key properties is its ability to modulate specific biological pathways. For example, studies have demonstrated that this compound can act as a potent inhibitor of certain enzymes involved in metabolic processes. This property makes it a potential therapeutic agent for treating metabolic disorders such as diabetes and obesity.

In addition to its enzymatic inhibition properties, Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate has also been investigated for its neuroprotective effects. Research has shown that it can protect neurons from oxidative stress and inflammation, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound could be developed into a novel therapeutic agent for these conditions.

Clinical Trials and Future Prospects

The potential therapeutic applications of Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.

Ongoing research is focused on optimizing the formulation and delivery methods of Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate. For example, researchers are exploring nanoparticle-based delivery systems that can enhance the bioavailability and target specificity of this compound. These advancements could significantly improve its therapeutic potential and broaden its applications.

Conclusion

Ethyl 2-hydroxy-2-(pyrrolidin-3-yl)acetate (CAS No. 2580242-09-5) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and drug development. Its unique chemical structure, biological activities, and recent advancements in synthesis methods make it an exciting area of study. As research continues to uncover new properties and applications of this compound, it holds great promise for addressing various medical conditions and improving human health.